Cas no 33469-11-3 (Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-)

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-, is a versatile heterocyclic compound featuring a benzonitrile core substituted with a trifluoromethyl-imidazole moiety. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical synthesis. Its imidazole ring contributes to strong coordination and binding capabilities, useful in catalysis and material science applications. The nitrile group offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits stability under standard conditions and demonstrates compatibility with various organic reactions. Its structural features make it a promising intermediate for developing bioactive molecules, particularly in medicinal chemistry where trifluoromethylated compounds are increasingly sought after for their metabolic stability and lipophilicity.

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- structure

33469-11-3 structure

Product Name:Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-

CAS No:33469-11-3

MF:C₁₁H₆F₃N₃

MW:237.180652141571

CID:1465079

PubChem ID:71361122

Update Time:2025-10-13

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]-
- 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- SCHEMBL18865669
- SY333304
- 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]benzonitrile
- 4-[5-(Trifluoromethyl)-1H-imidazol-2-yl]-benzonitrile
- AT22466
- AKOS040768417
- WS-01129
- GS4025
- Benzonitrile, 4-[5-(trifluoromethyl)-1H-imidazol-2-yl]-
- XKYKGKIPBXUMIK-UHFFFAOYSA-N
- AT20248
- A1-35047
- 4-(4-(Trifluoromethyl)-1H-imidazol-2-yl)benzonitrile
- MFCD20486302
- starbld0006354
- 4-[4-(Trifluoromethyl)-2-imidazolyl]benzonitrile
- DTXSID00784873
- 4-(5-(TRIFLUOROMETHYL)-1H-IMIDAZOL-2-YL)BENZONITRILE
- 33469-11-3
- DB-068825
- Inchi： 1S/C11H6F3N3/c12-11(13,14)9-6-16-10(17-9)8-3-1-7(5-15)2-4-8/h1-4,6H,(H,16,17)
- InChI Key： XKYKGKIPBXUMIK-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C2C=CC(C#N)=CC=2)N1)(F)F

Computed Properties

Exact Mass: 237.05148
Monoisotopic Mass: 237.05138169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.5Å²

Experimental Properties

PSA: 52.47

Benzonitrile, 4-[4-(trifluoromethyl)-1H-imidazol-2-yl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00CM7A-100mg	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	100mg	$48.00	2025-02-11
Aaron	AR00CM7A-250mg	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	250mg	$74.00	2025-02-11
Aaron	AR00CM7A-500mg	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	500mg	$102.00	2025-02-11
Aaron	AR00CM7A-1g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	95%	1g	$138.00	2025-02-11
Aaron	AR00CM7A-2g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	2g	$191.00	2023-12-14
Aaron	AR00CM7A-5g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	5g	$303.00	2023-12-14
Aaron	AR00CM7A-10g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	10g	$448.00	2023-12-14
Aaron	AR00CM7A-15g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	15g	$669.00	2023-12-14
Aaron	AR00CM7A-25g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	25g	$889.00	2023-12-14
Aaron	AR00CM7A-50g	Benzonitrile, 4-[5-(trifluoroMethyl)-1H-iMidazol-2-yl]-	33469-11-3	98%	50g	$1478.00	2023-12-14